3-(3-cyclopentylpropanamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-(3-cyclopentylpropanoylamino)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H26N2O4/c1-29-20-13-7-5-11-18(20)25-24(28)23-22(17-10-4-6-12-19(17)30-23)26-21(27)15-14-16-8-2-3-9-16/h4-7,10-13,16H,2-3,8-9,14-15H2,1H3,(H,25,28)(H,26,27)
• InChI Key: RGJLXNZQMNCBPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CCC4CCCC4
• Molecular Formula: C24H26N2O4
• Molecular Weight: 406.5 g/mol

Description

3-(3-cyclopentylpropanamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CPP-115 and is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase.

Scientific Research Applications

Antimicrobial Applications

Benzofuran compounds have demonstrated significant antimicrobial properties, making them potential candidates for the development of new antimicrobial agents. The structural features of benzofuran allow for a wide range of biological activities, which has led to the discovery of derivatives with potent action against various microbial targets. The research by Asha Hiremathad et al. (2015) delves into benzofuran's role as a promising scaffold in designing antimicrobial agents that are active against different clinically approved targets, highlighting its importance in addressing antibiotic resistance (Hiremathad et al., 2015).

Antitumor and Anticancer Applications

Benzofuran derivatives have been identified as potent anticancer agents due to their ability to modulate various biological pathways involved in cancer progression. The comprehensive review by Yu-hang Miao et al. (2019) discusses the natural sources, bioactivity, and synthesis of benzofuran derivatives, emphasizing their anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. This highlights the potential of benzofuran derivatives, including "3-(3-cyclopentylpropanamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide," in being developed into effective therapeutic drugs for cancer (Miao et al., 2019).

Anti-Inflammatory Applications

The anti-inflammatory potential of benzofuran derivatives is another area of interest. Compounds based on the benzofuran scaffold have been found to exhibit significant anti-inflammatory activities. This is supported by the work of Dattatraya G. Raut et al. (2020), who explored the pharmacological evaluation of novel benzofused thiazole derivatives as potential antioxidant and anti-inflammatory agents. Their findings indicate that certain benzofuran derivatives can serve as effective anti-inflammatory agents, which could be relevant for "3-(3-cyclopentylpropanamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide" (Raut et al., 2020).